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Compound of Interest

Compound Name: Ferric 1-glycerophosphate

Cat. No.: B075378

Audience: Researchers, scientists, and drug development professionals.

Core Content: This whitepaper provides an in-depth guide to the core physicochemical
properties, analytical characterization methods, and biological context of Ferric 1-
Glycerophosphate. It is designed to serve as a technical resource for professionals in
research and development.

Introduction

Ferric 1-Glycerophosphate is an organophosphate compound that serves as a source of iron,
particularly in pharmaceutical formulations and as a food fortificant.[1][2] It is a coordination
complex where the central iron(lll) ion is bonded to one or more glycerophosphate ligands.[3]
The glycerophosphate moiety, a key intermediate in metabolic pathways, can enhance the
solubility and absorption of iron compared to inorganic iron salts.[3] A thorough understanding
of its physicochemical characteristics is paramount for ensuring its quality, stability, efficacy,
and safety in various applications.

This document outlines the key physicochemical properties of Ferric 1-Glycerophosphate and
details the experimental protocols required for its comprehensive characterization.

Physicochemical Properties
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The fundamental properties of Ferric 1-Glycerophosphate are summarized below. It is
important to note that there are variations in the reported molecular formula and weight, which
may be attributed to different hydration states or stoichiometric ratios of the iron to
glycerophosphate ligand in the complex. The most commonly cited representation is a 3:2 ratio
of glycerophosphate to iron.[1][4][5][6]

Data Summary

All quantitative data regarding the identity and properties of Ferric 1-Glycerophosphate are
presented in the tables below for clarity and ease of comparison.

Table 1: Chemical Identifiers and Molecular Formulas

Property Value Source(s)

Chemical Name Ferric 1-Glycerophosphate [5]

Iron(lll) Glycerophosphate,
Synonyms ) : [41[71[8]
Diiron tris(glycerophosphate)

CAS Number 1301-70-8 [1131[419]
EINECS Number 215-097-7 [1][4][9]
Molecular Formula (A) CoH21Fe2018P3 [11[315]1[9]
Molecular Weight (A) 621.86 g/mol [L1[315119]
Molecular Formula (B) CsHisFe2012P2 [4][10]
Molecular Weight (B) 479.86 g/mol [3114][10]
InChiKey AORRAZSRUFKDBZ- 51161

UHFFFAOYSA-H

Table 2: Physical and Chemical Properties
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Property Description Source(s)

Greenish-brown to greenish-

Appearance yellow or yellowish-brown solid  [1][3][4][8]
powder.
Odor Odorless. [2][9]

Soluble in water, sparingly
Solubility soluble in aqueous acid, and [21[41[7119]
insoluble in alcohol.

Stable under recommended
N storage conditions.
Stability ) ] [2][11]
Incompatible with strong

oxidizing agents.

pH (1% solution) Approximately 4-5. [71[12]
) ~1.5-1.738 g/cm?3 at 20°C
Density [4][8][13]
(68°F).

Structure and Synthesis

Ferric 1-Glycerophosphate is a coordination compound where the iron(lll) center, acting as a
Lewis acid, is coordinated to the glycerophosphate ligand, which acts as a Lewis base.[3] The
coordination can occur through the phosphate group and potentially the hydroxyl groups of the
glycerol backbone.[3] The synthesis of high-purity Ferric 1-Glycerophosphate involves a
controlled reaction between a solution of glycerol 1-phosphate and a suitable iron(lll) salt, with
careful control of pH and temperature to ensure the formation of a stable and pure complex.[3]
[14]
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Caption: Coordination chemistry of Ferric 1-Glycerophosphate.

Experimental Protocols for Characterization

A multi-faceted analytical approach is required for the comprehensive characterization of Ferric
1-Glycerophosphate. The general workflow involves identity confirmation, purity assessment,
and structural elucidation.
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Caption: General workflow for physicochemical characterization.

Spectroscopic Methods

* Objective: To identify the characteristic functional groups of the glycerophosphate ligand and
confirm the presence of the complex.

¢ Methodology:

o Prepare the sample using a KBr (Potassium Bromide) pellet or as a thin film on a suitable
IR-transparent window.

o Acquire the infrared spectrum, typically in the range of 4000-400 cm™1.
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o Analyze the spectrum for characteristic absorption bands. Key vibrations include those
from the phosphate (P-O stretching) and glycerol (C-O, O-H, C-H stretching) moieties.[3]
Shifts in the P-O stretching frequencies can indicate coordination to the iron center.[3]

o Objective: To obtain detailed structural information about the glycerophosphate ligand and its
binding to the iron ion.

o Methodology:
o Dissolve the sample in a suitable deuterated solvent (e.g., D20).
o Acquire *H-NMR and 3'P-NMR spectra.
o 'H-NMR: Provides information on the proton environment of the glycerol moiety.[3]
o 31P-NMR: Directly probes the phosphate group.[3]

o Note: The paramagnetic Fe(lll) ion will cause significant broadening and shifts of NMR
signals, especially for nuclei in close proximity.[3] While this may obscure fine coupling
details, the selective broadening can provide valuable conformational information about
the ligand's binding to the iron center.[3]

» Objective: To confirm the oxidation state of iron and investigate the coordination geometry.
o Methodology:

o The sample is irradiated with X-rays of varying energy around the iron K-edge.

o The absorption of X-rays is measured as a function of energy.

o The energy position and features of the pre-edge and main absorption edge serve as a
fingerprint for the iron's electronic environment, confirming the Fe(lll) state and providing
insight into its coordination number and geometry (e.g., tetrahedral vs. octahedral).[3]

Elemental and Compositional Analysis

e Objective: To accurately determine the elemental composition, specifically the iron and
phosphorus content.
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o Methodology:

o Accurately weigh the sample and digest it in an appropriate acid mixture to bring the
elements into solution.

o Analyze the solution using ICP-Atomic Emission Spectrometry (ICP-AES) or ICP-Mass
Spectrometry (ICP-MS).

o Quantify the concentration of iron and phosphorus against certified standards. This data is
crucial for confirming the stoichiometric P/Fe ratio.[3]

o Objective: To separate and quantify glycerophosphate from potential impurities such as free
phosphate or isomeric forms.

o Methodology:
o Dissolve the sample in an appropriate aqueous eluent.

o Inject the sample into an ion chromatograph equipped with a suitable anion-exchange
column (e.g., Metrosep A Supp7).[15]

o Use an appropriate eluent, such as a sodium carbonate solution, for isocratic elution.[15]
o Detect the separated anions using a conductivity detector.

o Quantify the peaks against known standards for 3-glycerophosphate and other relevant
ions.[15]

Biological Context and Interactions

The glycerophosphate moiety of the compound is a crucial intermediate in several metabolic
pathways, including glycolysis and triglyceride biosynthesis.[3][16] As a nutritional supplement,
Ferric 1-Glycerophosphate provides a source of non-heme iron. Its absorption involves
complex cellular transport systems.[3] Recent research has also explored its potential to
modulate intracellular iron levels, which can lead to oxidative stress and induce ferroptosis (an
iron-dependent form of programmed cell death) in certain cancer cell lines.[3]
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Caption: Conceptual pathway of Ferric 1-Glycerophosphate action.

Conclusion

The physicochemical characterization of Ferric 1-Glycerophosphate requires a combination
of spectroscopic, chromatographic, and elemental analysis techniques. This guide provides the
foundational knowledge and detailed experimental protocols necessary for researchers,
scientists, and drug development professionals to accurately assess the identity, purity,
structure, and quality of this important iron-containing compound. A thorough characterization is
essential for its effective and safe application in pharmaceutical and nutritional products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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